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Compound of Interest

Compound Name: 3-Methoxy-4-nitrophenol

Cat. No.: B113588

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the GHS hazard statements and
associated toxicological information for 3-Methoxy-4-nitrophenol (CAS No. 16292-95-8). The
information herein is intended to support researchers, scientists, and drug development
professionals in the safe handling, risk assessment, and regulatory compliance related to this
compound.

GHS Hazard Identification

3-Methoxy-4-nitrophenol is classified under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS) with the following hazard statements:

Signal Word: Warning
Pictogram:

walt text

Hazard Statements:
e H302: Harmful if swallowed.[1]

e H312: Harmful in contact with skin.[1]
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H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.
Precautionary Statements:

A comprehensive list of precautionary statements includes:

Prevention: P261, P264, P270, P271, P280

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P330, P362+P364

Storage: P403+P233, P405

Disposal: P501

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methoxy-4-nitrophenol is provided in
the table below.

Property Value

Molecular Formula C7H7NOa4

Molecular Weight 169.13 g/mol
Appearance Yellow crystalline solid
CAS Number 16292-95-8

IUPAC Name 3-methoxy-4-nitrophenol

Quantitative Toxicological Data
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Specific quantitative toxicological data for 3-Methoxy-4-nitrophenol is not readily available in
the public domain. However, data for the structurally similar compound, 3-Methyl-4-nitrophenol,
can be used as a reference for preliminary risk assessment.

Note: The following data pertains to 3-Methyl-4-nitrophenol (CAS No. 2581-34-2) and should
be interpreted with caution as a surrogate for 3-Methoxy-4-nitrophenol.

Endpoint Species Route Value
Acute Oral Toxicity

Rat (male) Oral 2300 mg/kg
(LD50)
Acute Oral Toxicity

Rat (female) Oral 1200 mg/kg
(LD50)
6-Month Repeated ) 500 ppm (30.7

o Wistar Rat Oral

Dose Toxicity (NOEL) mg/kg/day)
Reproductive Toxicity

Rat Oral 300 mg/kg/day

(NOEL)

Experimental Protocols

The GHS hazard statements for 3-Methoxy-4-nitrophenol are based on standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD). The following sections detail the principles of the
methodologies used to determine the key hazards.

Acute Oral Toxicity (as per OECD Guideline 423)

The acute toxic class method is a stepwise procedure using a limited number of animals.[2][3]
The test substance is administered orally at one of the defined dose levels (e.g., 5, 50, 300, or
2000 mg/kg body weight).[4] The starting dose is selected based on available information.
Animals are observed for mortality and clinical signs of toxicity for up to 14 days.[4] The
classification is determined by the number of animals that die at specific dose levels.[2]

Acute Dermal Toxicity (as per OECD Guideline 402)
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This test evaluates the potential adverse effects of short-term dermal exposure to the
substance.[5][6] The test substance is applied to a shaved area of the skin of the test animal
(typically a rat) and held in contact for 24 hours.[6] Animals are observed for a minimum of 14
days for signs of toxicity and mortality.[6] The procedure can be conducted as a limit test at a
high dose level or as a full study with multiple dose groups to determine the LD50.[6]

Acute Inhalation Toxicity (as per OECD Guideline 403)

This guideline assesses the health hazards from short-term exposure to an airborne
substance.[7][8] The test can be conducted as a traditional LC50 test with multiple
concentrations or a Concentration x Time (C x t) protocol.[8][9] Animals, typically rats, are
exposed to the test substance as a gas, vapor, or aerosol in an inhalation chamber for a
defined period, usually 4 hours.[7][8] Following exposure, the animals are observed for at least
14 days for signs of toxicity and mortality.[7][9]

Skin Irritation (as per OECD Guideline 439)

This in vitro method utilizes a reconstructed human epidermis (RhE) model to assess skin
irritation potential.[10][11][12] The test substance is applied topically to the surface of the RhE
tissue.[11] After a defined exposure and post-incubation period, cell viability is measured,
typically using the MTT assay.[11] A reduction in cell viability below a certain threshold (e.g., <
50%) indicates that the substance is a skin irritant.[11]

Serious Eye Irritation (as per OECD Guideline 405)

This in vivo test is typically conducted on albino rabbits.[13][14][15] A single dose of the test
substance is applied to the conjunctival sac of one eye, with the other eye serving as a control.
[13][15] The eyes are examined at specific intervals (1, 24, 48, and 72 hours) for signs of
irritation, including corneal opacity, iritis, and conjunctival redness and swelling.[13][15] The
severity and reversibility of the ocular lesions are scored to determine the irritation potential.[13]
[15]

Signaling Pathways and Mechanisms of Toxicity
General Mechanism of Nitrophenol Toxicity

Nitrophenolic compounds are known to act as uncouplers of oxidative phosphorylation.[16] This
mechanism involves the dissipation of the proton gradient across the inner mitochondrial

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://catalog.labcorp.com/crop-chemical/oecd-402-ocspp-870-1200--acute-dermal-toxicity
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://www.nucro-technics.com/services/toxicology/oecd-439-in-vitro-skin-irritation/
https://senzagen.com/skin-irritation-oecd-tg-439/
https://www.oecd.org/en/publications/test-no-439-in-vitro-skin-irritation-reconstructed-human-epidermis-test-method_9789264242845-en.html
https://senzagen.com/skin-irritation-oecd-tg-439/
https://senzagen.com/skin-irritation-oecd-tg-439/
https://senzagen.com/skin-irritation-oecd-tg-439/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrophenols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

membrane, which is essential for ATP synthesis. By disrupting this process, nitrophenols can
interfere with cellular energy metabolism, leading to a range of toxic effects.

Inner Mitochondrial Membrane

synthesizes ATP

Proton Gradient drives
ATESYIEse (Cellular Energy)

D mp
Electron Transport Chain [ENEG_G_G_—__————n (H+)

1

1

1
3-Methoxy-4-nitrophenol dissipates

Click to download full resolution via product page

Caption: Uncoupling of Oxidative Phosphorylation by 3-Methoxy-4-nitrophenol.

Hazard Identification Workflow

The determination of the hazards of a chemical like 3-Methoxy-4-nitrophenol follows a
structured workflow, often employing a weight-of-evidence approach and tiered testing
strategies to minimize animal testing.
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Caption: Tiered Hazard Identification Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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